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Compound of Interest

Compound Name: Triamiphos

Cat. No.: B1681371

An In-depth Examination of the Core Principles and Experimental Foundations of a First-
Generation Organophosphate Fungicide

Introduction

Triamiphos, a phosphoramide developed in the mid-20th century, holds a significant place in
the history of plant disease management as one of the first commercially available systemic
fungicides. Its development marked a pivotal shift from purely protective, surface-acting
fungicides to compounds capable of being absorbed and translocated within the plant, offering
curative and preventative action against diseases like powdery mildew. This technical guide
provides a comprehensive overview of the early research on Triamiphos, focusing on its
fungicidal efficacy, systemic properties, and the experimental methodologies used in its initial
evaluation. The information is intended for researchers, scientists, and professionals in drug
development to understand the foundational work on this early organophosphate fungicide.

Chemical and Physical Properties
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Property

Value

Chemical Name

P-(5-amino-3-phenyl-1H-1,2,4-triazol-1-yl)-
N,N,N',N'-tetramethylphosphonic diamide

CAS Number 1031-47-6

Molecular Formula C12H19N60OP
Molecular Weight 294.30 g/mol
Appearance White crystalline powder

Solubility in Water

250 mg/L

Synthesis

The initial synthesis of Triamiphos was reported by Van den Bos, Koopmans, and Huisman in

1960. The process involves the reaction of the salt of 3-amino-5-phenyl-1,2,4-triazole with

phosphoryl chloride, followed by the introduction of gaseous dimethylamine.

Fungicidal Spectrum and Efficacy

Early research primarily focused on the efficacy of Triamiphos against powdery mildew fungi.
While specific ED50 values from the initial publications are not readily available in modern

databases, historical reports indicate its significant activity against various powdery mildew

species, particularly on apples and ornamental plants.

Table 1: Fungicidal Activity of Triamiphos Against Powdery Mildew

Pathogen Host Plant Efficacy Description
) High activity, used for control in
Podosphaera leucotricha Apple
orchards.

Sphaerotheca pannosa var. R Effective in controlling

ose
rosae outbreaks.

] o Investigated for control of

Erysiphe graminis Cereals

cereal powdery mildew.
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Experimental Protocols

The evaluation of Triamiphos as a systemic fungicide in the 1960s and 1970s involved a
series of in vitro and in vivo experiments.

In Vitro Fungicidal Activity Assessment

A common method to determine the intrinsic fungitoxicity of a compound was the poisoned
food technique.

Protocol:

Medium Preparation: A suitable fungal growth medium, such as Potato Dextrose Agar (PDA),
is prepared and sterilized.

Incorporation of Triamiphos: A stock solution of Triamiphos in a suitable solvent is
prepared. Different concentrations of the fungicide are then aseptically added to the molten
agar.

Pouring Plates: The agar mixed with the fungicide is poured into sterile Petri dishes and
allowed to solidify. Control plates are prepared with the solvent alone.

Inoculation: A small disc of fungal mycelium, taken from the edge of an actively growing
culture, is placed in the center of each plate.

Incubation: The plates are incubated at a temperature optimal for the test fungus (typically
25-28°C).

Data Collection: The radial growth of the fungal colony is measured at regular intervals. The
percentage of inhibition is calculated relative to the control. The data is then used to
determine the Effective Dose for 50% inhibition (ED50).

In Vivo Systemic Activity Assessment

The systemic properties of Triamiphos were evaluated through various plant-based assays.

Protocol for Foliar Application and Systemic Protection:
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e Plant Material: Young, healthy potted plants (e.g., apple seedlings) susceptible to the target
pathogen are used.

» Treatment Application: A defined area on a lower leaf of each plant is treated with a specific
concentration of Triamiphos solution. Care is taken to prevent the solution from spreading to
other parts of the plant.

 Inoculation: After a set period to allow for uptake and translocation (e.g., 24-48 hours), the
entire plant, including the untreated upper leaves, is inoculated with a spore suspension of
the target powdery mildew fungus.

 Incubation: The plants are kept in a controlled environment with conditions favorable for
disease development (e.g., high humidity, moderate temperature).

o Disease Assessment: After a suitable incubation period (e.g., 7-14 days), the percentage of
leaf area infected on the untreated upper leaves is assessed and compared to control plants
that were not treated with the fungicide. The degree of protection on the untreated leaves
indicates systemic translocation.

Protocol for Soil Drench Application:
e Plant Material: Potted plants are used as described above.

o Treatment Application: A specific volume and concentration of Triamiphos solution are
applied to the soil around the base of the plant.

 Inoculation and Incubation: The procedure follows that of the foliar application protocol.

o Disease Assessment: The level of disease control on the entire foliage is assessed to
determine root uptake and upward translocation.

Systemic Translocation

Early studies on the systemic movement of organophosphate compounds like Triamiphos in
plants laid the groundwork for understanding the principles of xylem and phloem transport of
xenobiotics. While quantitative data from the initial Triamiphos studies is scarce in
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contemporary literature, the general understanding from that era was that such compounds
were primarily mobile in the xylem, moving upwards with the transpiration stream.

Mode of Action

The primary mode of action of Triamiphos, like other organophosphate insecticides and some
fungicides, is the inhibition of acetylcholinesterase (AChE).

Acetylcholinesterase Inhibition Pathway

Acetylcholinesterase is a critical enzyme in the nervous system of insects and mammals,
responsible for breaking down the neurotransmitter acetylcholine. In fungi, the role of
acetylcholine and acetylcholinesterase is less defined but is believed to be involved in cell
signaling and development. Inhibition of AChE by Triamiphos leads to an accumulation of
acetylcholine, causing continuous nerve stimulation and ultimately leading to paralysis and
death in insects. In fungi, this disruption of a likely signaling pathway is thought to be the basis
of its fungitoxic effect.
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Caption: Inhibition of acetylcholinesterase by Triamiphos.

Experimental Workflow for Efficacy and Systemicity
Testing
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The logical flow of early research on Triamiphos involved a tiered approach, from laboratory
assays to greenhouse and field trials.

Chemical Synthesis

of Triamiphos

In Vitro Screening
(Poisoned Food Technique)

Promising
Candidates

Greenhouse Trials
(Potted Plants)

Determine ED50

Effective &
Systemic Compounds

Field Trials
(Apple Orchards)

Assess Systemic Activity
(Foliar & Soil Application)

Evaluate Field Efficacy
& Phytotoxicity
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Caption: Early research workflow for Triamiphos evaluation.

Conclusion

The early research into Triamiphos laid important groundwork for the development of systemic
fungicides. While detailed quantitative data from the initial studies are not as accessible as
modern research, the methodologies employed for in vitro and in vivo evaluation established a
framework for assessing the efficacy and systemic nature of new fungicidal compounds. The
identification of acetylcholinesterase inhibition as its mode of action, though more clearly
understood in insects, provided a biochemical basis for its activity. This technical guide serves
as a historical and scientific reference to the foundational research on a pioneering molecule in
the field of systemic fungicides.

 To cite this document: BenchChem. [Early Research on Triamiphos: A Technical Guide to a
Pioneering Systemic Fungicide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1681371#early-research-on-triamiphos-as-a-
systemic-fungicide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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